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Compound of Interest

Compound Name: Dihydrocuscohygrine-d6

Cat. No.: B585597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a representative Certificate of Analysis for

Dihydrocuscohygrine-d6, a deuterated internal standard crucial for quantitative bioanalytical

studies. The information herein is compiled from analytical data on closely related compounds

and established methodologies for the quality control of isotopically labeled standards. This

document is intended to serve as a comprehensive resource, outlining the typical data,

experimental protocols, and quality control workflows associated with a high-purity deuterated

compound for research purposes.

Compound Information and Physical Properties
Dihydrocuscohygrine-d6 is the deuterated form of Dihydrocuscohygrine, an alkaloid found in

coca leaves.[1] As a stable isotope-labeled internal standard, it is an essential tool in mass

spectrometry-based quantification assays, allowing for the precise measurement of its non-

labeled counterpart in complex biological matrices.
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Property Specification

Analyte Name Dihydrocuscohygrine-d6

CAS Number 1346602-92-3

Unlabeled CAS Number 58131-40-1

Molecular Formula C₁₃H₂₀D₆N₂O

Molecular Weight 232.40 g/mol

Exact Mass 232.2422 u

Appearance White to Off-White Solid

Storage Conditions Store at -20°C, protect from moisture and light.

Analytical Data
The following tables summarize the typical analytical data obtained for a batch of

Dihydrocuscohygrine-d6, ensuring its identity, purity, and isotopic enrichment.

2.1. Chromatographic and Mass Spectrometric Data

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is

employed to determine the chemical purity of the compound. Gas Chromatography-Mass

Spectrometry (GC-MS) is used to confirm the mass and fragmentation pattern.

Test Method Result Specification

Chemical Purity HPLC-UV 99.6% ≥ 98.0%

Isotopic Purity LC-MS 99.5% ≥ 98%

Mass Spectrum (GC-

MS)
GC-MS (EI)

Consistent with

structure

Consistent with

structure

2.2. Mass Spectrometry Fragmentation Data
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The mass spectrum of Dihydrocuscohygrine-d6 is characterized by specific fragment ions.

The base peak is typically observed at m/z 84, corresponding to the Δ¹-dihydropyrrolium cation.

Due to the deuterium labels on the N-methyl groups, the fragmentation pattern will show shifts

compared to the unlabeled compound. The molecular ion (M⁺) is often of very low abundance.

[2]

Ion Type m/z (relative intensity)
Putative
Structure/Fragment

[M+H]⁺ 233.2 Protonated Molecule

Base Peak 84 Δ¹-dihydropyrrolium cation

Fragment 42
[CH₂=N=CH₂]⁺ or [CH₃-

N=CH]⁺

Other Fragments 70, 98, 126, 140 Pyrrolidine ring fragments

2.3. Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is used to confirm the chemical structure and the position of the deuterium

labels. The following are predicted ¹H NMR and representative ¹³C NMR chemical shifts

(referenced from the non-deuterated analogue, Cuscohygrine).

¹H NMR (400 MHz, CDCl₃) (Note: Data is predicted, as experimental data for

Dihydrocuscohygrine is not readily available. The signals for the N-CD₃ groups will be absent.)

Chemical Shift (ppm) Multiplicity Assignment

~3.80 m CH-OH

~3.10 m Pyrrolidine CH (α)

~2.20 m CH₂-CO

~1.90 - 1.50 m Pyrrolidine CH₂ (β, γ)

¹³C NMR (100 MHz, CDCl₃) (Note: Data is based on the non-deuterated analogue,

Cuscohygrine. The signal for the N-CD₃ carbons will be a multiplet with a significantly lower
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intensity.)

Chemical Shift (ppm) Assignment

~209.0 C=O

~68.0 CH-OH

~57.0 Pyrrolidine CH (α)

~40.0 (triplet) N-CD₃

~38.0 CH₂-CO

~28.0 Pyrrolidine CH₂ (β)

~22.0 Pyrrolidine CH₂ (γ)

Experimental Protocols
Detailed methodologies for the analytical tests are provided below.

3.1. High-Performance Liquid Chromatography (HPLC)

This method is adapted from established procedures for the analysis of pyrrolizidine and

tropane alkaloids.[3][4]

Instrumentation: Agilent 1200 Series HPLC or equivalent with a UV detector.

Column: Discovery HS F5, 150 mm x 2.1 mm, 3 µm particle size.

Mobile Phase A: 0.1 M Formic acid in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 250 µL/min.

Gradient:

0-3 min: 95% A
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3-13 min: Linear gradient from 95% A to 0% A

13-18 min: Hold at 0% A

18-19 min: Linear gradient from 0% A to 95% A

19-29 min: Re-equilibration at 95% A

Injection Volume: 10 µL.

Detection: UV at 210 nm.

Sample Preparation: A 1 mg/mL solution of Dihydrocuscohygrine-d6 is prepared in

methanol.

3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on the analysis of Cuscohygrine and its deuterated analogue.[2]

Instrumentation: Agilent 7890B GC coupled to a 5977A MS detector or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

Injector Temperature: 250°C.

Injection Mode: Splitless.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70°C, hold for 3 min.

Ramp: 25°C/min to 270°C.

Hold: 7 min at 270°C.

MS Parameters:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: 40-400 m/z (Full Scan Mode).

Sample Preparation: A 10 µg/mL solution is prepared in methanol. Note: Thermal

degradation of cuscohygrine alkaloids can occur at high injector temperatures.[2]

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

General procedure for acquiring NMR spectra of alkaloid standards.

Instrumentation: Bruker Avance 400 MHz spectrometer or equivalent.

Sample Preparation: 5-10 mg of Dihydrocuscohygrine-d6 is dissolved in approximately 0.7

mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an

internal reference. The solution is transferred to a 5 mm NMR tube.

¹H NMR Acquisition:

Pulse Program: zg30

Number of Scans: 16

Spectral Width: 20 ppm

Temperature: 298 K

¹³C NMR Acquisition:

Pulse Program: zgpg30

Number of Scans: 1024

Spectral Width: 240 ppm

Temperature: 298 K

Diagrams and Workflows
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4.1. Quality Control Workflow for Deuterated Standards

The following diagram illustrates the typical workflow for the quality control and certification of a

deuterated internal standard.

Raw Material
(Dihydrocuscohygrine-d6)

Identity Confirmation
(MS, NMR)

Structure Verification

Purity Analysis
(HPLC-UV, LC-MS)

Purity Check

Isotopic Enrichment
(LC-MS)

Isotope Ratio

Final Quality
Control Review

Data Review

Certificate of Analysis
Generation

Approval

Product Release

Click to download full resolution via product page
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QC Workflow for Deuterated Standards

4.2. Use of Dihydrocuscohygrine-d6 in a Bioanalytical Workflow

This diagram shows the logical steps for using Dihydrocuscohygrine-d6 as an internal

standard in a typical LC-MS/MS bioanalytical assay.
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Bioanalytical Workflow using an Internal Standard

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b585597?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dihydrocuscohygrine
https://www.mdpi.com/2297-8739/12/8/201
https://repository.up.ac.za/server/api/core/bitstreams/befea4bc-66f5-4065-bcaf-0bd1be9104ec/content
https://www.semanticscholar.org/paper/Nuclear-Magnetic-Resonance-of-Alkaloids-Crabb/3b3fe1e2cdfcd9cc08457c0f66c6d47601dc4607
https://www.benchchem.com/product/b585597/docs#technical-guide-certificate-of-analysis-for-dihydrocuscohygrine-d6
https://www.benchchem.com/product/b585597/docs#technical-guide-certificate-of-analysis-for-dihydrocuscohygrine-d6
https://www.benchchem.com/product/b585597/docs#technical-guide-certificate-of-analysis-for-dihydrocuscohygrine-d6
https://www.benchchem.com/product/b585597/docs#technical-guide-certificate-of-analysis-for-dihydrocuscohygrine-d6
https://www.benchchem.com/product/b585597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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